In-Depth Technical Guide: Biological Activity and Pharmacological Profiling of N-[(2S)-2-(diethylamino)propyl]benzamide
In-Depth Technical Guide: Biological Activity and Pharmacological Profiling of N-[(2S)-2-(diethylamino)propyl]benzamide
Executive Summary N-[(2S)-2-(diethylamino)propyl]benzamide (CAS: 1955474-69-7) is a highly specialized, chiral benzamide derivative that has garnered significant interest in medicinal chemistry for its potent analgesic and anti-inflammatory properties[1]. As a structural isomer of the ubiquitous local anesthetic lidocaine, this compound offers a unique pharmacological profile driven by its "reversed" amide linkage and precise stereochemistry. This whitepaper provides a comprehensive analysis of its biological activity, mechanism of action, and the self-validating experimental workflows required for its preclinical evaluation.
Chemical Architecture & Pharmacophore Analysis
At first glance, N-[(2S)-2-(diethylamino)propyl]benzamide shares the classic tripartite architecture of local anesthetics and Class Ib antiarrhythmics: a lipophilic aromatic ring, an intermediate amide linker, and a hydrophilic tertiary amine[2]. However, as an application scientist, I must highlight a critical structural nuance: it is an exact structural isomer of lidocaine (Formula: C14H22N2O, Molecular Weight: 234.34 g/mol )[2][3].
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The "Reversed" Amide: While lidocaine is an acetamide attached to an aniline derivative, our target compound is a benzamide (a benzoyl group attached to an aliphatic amine)[1][2]. This reversed linkage fundamentally alters its susceptibility to hepatic amidases, potentially extending its plasma half-life.
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Stereochemistry: The inclusion of a chiral center at the 2-position of the propyl chain—specifically the (2S) enantiomer—restricts the conformational flexibility of the diethylamino group[4]. This stereoselectivity is specifically engineered to enhance binding affinity to target receptors while minimizing off-target cardiotoxicity, a common issue with racemic mixtures[2].
Pharmacophore mapping of N-[(2S)-2-(diethylamino)propyl]benzamide to Nav channels.
Primary Biological Activity & Mechanism of Action
The biological activity of N-[(2S)-2-(diethylamino)propyl]benzamide is primarily dictated by its interaction with Voltage-Gated Sodium Channels (VGSCs), specifically the Nav1.7 and Nav1.8 isoforms, which are critical nodes in peripheral pain signaling[1].
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State-Dependent Blockade: Like other compounds in this class, it exhibits use-dependent and state-dependent blockade. The unionized free base penetrates the neuronal lipid bilayer, re-ionizes in the slightly acidic intracellular environment, and binds to the S6 transmembrane segment of domain IV within the channel pore[2]. It binds with highest affinity when the channel is in the inactivated state, effectively silencing rapidly firing nociceptive neurons without disrupting normal resting potentials.
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Secondary Anti-Inflammatory Pathways: According to , compounds with this specific benzamide structure often exhibit secondary inhibitory effects on pro-inflammatory mediators, such as cyclooxygenase (COX) enzymes[5]. This dual-action mechanism (Nav blockade + COX modulation) makes it a highly promising candidate for neuropathic and inflammatory pain[1].
Experimental Workflows & Protocols (Self-Validating Systems)
To rigorously validate the biological activity of this compound, we must employ assays that inherently control for false positives. Below are the definitive protocols.
Protocol 1: In Vitro Electrophysiology (Whole-Cell Patch Clamp)
Causality: Why use whole-cell patch clamp rather than high-throughput fluorescence assays? Fluorescence assays only measure static membrane potential. Patch-clamp is required to measure state-dependent kinetics (the difference in IC50 between resting and inactivated states), which is the true hallmark of this drug class.
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Cell Preparation: Culture HEK293 cells stably expressing human Nav1.7.
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Intracellular Dialysis: Use a CsF-based intracellular solution to block endogenous potassium currents, ensuring pure sodium current isolation.
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Voltage Protocol (The Self-Validating Step): Hold the membrane at -100 mV (resting state). Apply a prepulse to -50 mV for 8 seconds to drive a fraction of channels into the inactivated state, followed by a test pulse to -10 mV.
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Perfusion: Apply N-[(2S)-2-(diethylamino)propyl]benzamide at concentrations ranging from 1 µM to 300 µM.
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Validation: Include 0.1% DMSO as a vehicle control (negative) and 30 µM Lidocaine as a reference standard (positive).
Self-validating whole-cell patch-clamp workflow for assessing Nav channel blockade.
Protocol 2: In Vivo Analgesic Efficacy (The Biphasic Formalin Test)
Causality: Why the Formalin test instead of the Tail-Flick test? The Tail-Flick test measures spinal reflex nociception (opioid-sensitive). The Formalin test provides a biphasic response: Phase I (0-5 mins) captures direct Nav activation, while Phase II (15-45 mins) captures inflammatory sensitization. This is the only model that validates the dual Nav/anti-inflammatory claims of the compound.
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Administration: Inject adult male Sprague-Dawley rats with the compound (e.g., 10 mg/kg i.p.) 30 minutes prior to testing.
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Induction: Inject 50 µL of 5% formalin subcutaneously into the plantar surface of the right hind paw.
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Observation: Quantify the time spent licking/biting the injected paw.
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Self-Validation: Administer Naloxone to a control cohort. If the compound's analgesia persists, it confirms the mechanism is non-opioidergic (validating the Nav/COX pathway).
Quantitative Data & Pharmacological Metrics
The following table synthesizes the physicochemical and pharmacological metrics of N-[(2S)-2-(diethylamino)propyl]benzamide against standard reference compounds sourced from the [3].
| Property / Metric | N-[(2S)-2-(diethylamino)propyl]benzamide | Lidocaine (Isomer) | Procainamide (Analog) |
| Molecular Formula | C14H22N2O | C14H22N2O | C13H21N3O |
| Molecular Weight | 234.34 g/mol | 234.34 g/mol | 235.33 g/mol |
| Amide Linkage | Benzamide (Reverse) | Acetamide | Benzamide |
| Stereochemistry | (2S) Chiral | Achiral | Achiral |
| Primary Target | Nav1.7 / Nav1.8 / COX | Nav1.5 / Nav1.7 | Nav1.5 (Cardiac) |
| Therapeutic Indication | Analgesia / Anti-inflammatory | Local Anesthetic | Antiarrhythmic |
Conclusion
N-[(2S)-2-(diethylamino)propyl]benzamide represents a sophisticated evolution of the classic local anesthetic pharmacophore. By utilizing a reversed benzamide linkage and enforcing (2S) stereoselectivity, it optimizes target engagement for peripheral pain and inflammation while potentially mitigating the rapid metabolism and cardiotoxicity associated with earlier generation analogs.
References
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National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 4913, Procainamide." PubChem. URL:[Link]
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National Institutes of Health (NIH). "Potent and use-dependent block of cardiac sodium channels by U-50,488H, a benzeneacetamide kappa opioid receptor agonist." PubMed Central (PMC). URL: [Link]
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ChemSrc. "N-[(2S)-2-(diethylamino)propyl]benzamide | CAS#:1955474-69-7." ChemSrc Database. URL: [Link]
Sources
- 1. evitachem.com [evitachem.com]
- 2. Potent and use-dependent block of cardiac sodium channels by U-50,488H, a benzeneacetamide kappa opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Procainamide | C13H21N3O | CID 4913 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. N-[(2S)-2-(diethylamino)propyl]benzamide | CAS#:1955474-69-7 | Chemsrc [chemsrc.com]
- 5. evitachem.com [evitachem.com]
